4-chloro-N-(1-(furan-3-yl)propan-2-yl)benzenesulfonamide
Description
4-chloro-N-(1-(furan-3-yl)propan-2-yl)benzenesulfonamide, also known as CPBS, is a sulfonamide compound that has been extensively studied for its potential therapeutic applications. CPBS has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research in the field of medicine.
Scientific Research Applications
- Research : Scientists have synthesized various furan derivatives and evaluated their antibacterial potential .
Anti-Inflammatory Properties
Furan compounds, including our target molecule, have shown anti-inflammatory effects. These properties make them interesting candidates for further investigation.
Anticancer Potential
Furan-containing molecules have demonstrated anticancer activity. Although more research is needed, here’s what we know:
Other Therapeutic Aspects
Beyond antibacterial, anti-inflammatory, and anticancer properties, furan derivatives exhibit a range of other effects:
- Neuroprotective and Cardiovascular Effects : Preliminary studies suggest diverse therapeutic actions .
Conclusion
The compound “4-chloro-N-(1-(furan-3-yl)propan-2-yl)benzenesulfonamide” holds promise across various therapeutic areas. Researchers continue to investigate its applications, aiming to develop effective and secure drugs to combat microbial resistance. Keep in mind that this is an evolving field, and ongoing research will provide more insights into its potential uses .
properties
IUPAC Name |
4-chloro-N-[1-(furan-3-yl)propan-2-yl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14ClNO3S/c1-10(8-11-6-7-18-9-11)15-19(16,17)13-4-2-12(14)3-5-13/h2-7,9-10,15H,8H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CLYQIMKIVUXTGJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=COC=C1)NS(=O)(=O)C2=CC=C(C=C2)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14ClNO3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.77 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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